Cas no 380491-73-6 (5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid)

5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid is a benzoimidazole-derived carboxylic acid compound with potential applications in pharmaceutical and organic synthesis. Its structure features a 2-ethyl-benzoimidazole moiety linked to a pentanoic acid chain via a carbonyl group, offering reactivity at both the imidazole nitrogen and the carboxylic acid functional group. This dual functionality makes it a versatile intermediate for derivatization or further chemical modifications. The compound's benzoimidazole core may contribute to biological activity, while the carboxyl group enhances solubility and compatibility with coupling reactions. Its well-defined structure ensures reproducibility in synthetic processes, making it suitable for research in medicinal chemistry and material science applications.

5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid structure

380491-73-6 structure

Product Name:5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid

CAS No:380491-73-6

MF:C₁₄H₁₆N₂O₃

MW:260.288443565369

CID:1069123

PubChem ID:808726

Update Time:2025-06-11

5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid
- 5-(2-ethylbenzimidazolyl)-5-oxopentanoic acid
- AC1LFTRX
- CTK6D2683
- Enamine_002666
- MolPort-000-876-065
- Oprea1_208918
- Oprea1_458639
- SBB012058
- Z56833849
- 5-(2-ethylbenzimidazol-1-yl)-5-oxopentanoic acid
- IDI1_007013
- DTXSID80355606
- HMS1401J04
- AKOS000301374
- 5-(2-Ethyl-1H-benzo[d]imidazol-1-yl)-5-oxopentanoicacid
- 5-(2-Ethyl-1H-benzo[d]imidazol-1-yl)-5-oxopentanoic acid
- 380491-73-6
- MDL： MFCD02225665
- Inchi： 1S/C14H16N2O3/c1-2-12-15-10-6-3-4-7-11(10)16(12)13(17)8-5-9-14(18)19/h3-4,6-7H,2,5,8-9H2,1H3,(H,18,19)
- InChI Key： PBPQFTVCHKZSCS-UHFFFAOYSA-N
- SMILES： O=C(CCCC(=O)O)N1C(CC)=NC2C=CC=CC1=2

Computed Properties

Exact Mass: 260.11609238g/mol
Monoisotopic Mass: 260.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 72.2Å²

5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM519278-1g	5-(2-Ethyl-1H-benzo[d]imidazol-1-yl)-5-oxopentanoic acid	380491-73-6	95%	1g	$307	2023-02-02

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Additional information on 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid

Recent Advances in the Study of 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid (CAS: 380491-73-6)

The compound 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid (CAS: 380491-73-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This benzoimidazole derivative exhibits a unique structural framework that makes it a promising candidate for various therapeutic targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its versatility in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid, emphasizing its scalability and purity. The researchers employed a multi-step synthesis involving the condensation of 2-ethylbenzimidazole with glutaric anhydride, followed by hydrolysis to yield the final product. The study reported a high yield (78%) and excellent purity (>98%), making it a viable candidate for large-scale production.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a selective COX-2 inhibitor, with an IC50 value of 0.45 μM. This finding suggests its potential as a novel anti-inflammatory agent with fewer gastrointestinal side effects compared to traditional NSAIDs.

Further research has explored its anticancer properties. A 2023 preprint on bioRxiv highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves the disruption of mitochondrial membrane potential and activation of caspase-3, indicating a promising avenue for targeted cancer therapy.

In addition to its therapeutic potential, 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid has been investigated for its role in drug delivery systems. A recent study in Molecular Pharmaceutics (2024) utilized this compound as a linker in antibody-drug conjugates (ADCs), demonstrating enhanced stability and targeted delivery of cytotoxic payloads to tumor cells. This application could revolutionize precision medicine by minimizing off-target effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of this compound. A 2023 review in Expert Opinion on Drug Metabolism & Toxicology pointed out its moderate bioavailability and rapid clearance in preclinical models. Future research directions may include structural modifications or formulation strategies to improve its drug-like properties.

In conclusion, 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid (CAS: 380491-73-6) represents a multifaceted compound with broad applications in drug discovery. Its synthetic accessibility, diverse pharmacological activities, and potential in drug delivery systems make it a valuable subject for ongoing research. Continued exploration of its mechanisms and optimization of its properties could lead to breakthrough therapies in inflammation, oncology, and beyond.